Cas no 1261992-13-5 (2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid)

2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid is a fluorinated aromatic compound featuring both cyano and carboxylic acid functional groups. Its unique structure, incorporating fluorine substituents at strategic positions, enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups (fluorine and cyano) improves reactivity in cross-coupling and nucleophilic substitution reactions, making it valuable for constructing complex heterocycles or active pharmaceutical ingredients (APIs). The benzoic acid moiety further allows for derivatization into esters, amides, or other functionalized derivatives. This compound’s high purity and stability under standard conditions ensure consistent performance in synthetic applications. Its precise molecular design supports targeted modifications for specialized research or industrial processes.
2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid structure
1261992-13-5 structure
Product Name:2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid
CAS No:1261992-13-5
MF:C14H7F2NO2
MW:259.207690477371
MDL:MFCD18320189
CID:2622129
PubChem ID:53226101
Update Time:2025-11-02

2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 1261992-13-5
    • 2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, 95%
    • 2-(3-CYANO-2-FLUOROPHENYL)-5-FLUOROBENZOIC ACID
    • 3'-Cyano-2',4-difluoro[1,1'-biphenyl]-2-carboxylic acid
    • MFCD18320189
    • DTXSID40689833
    • 2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid
    • MDL: MFCD18320189
    • Inchi: 1S/C14H7F2NO2/c15-9-4-5-10(12(6-9)14(18)19)11-3-1-2-8(7-17)13(11)16/h1-6H,(H,18,19)
    • InChI Key: ZLQRUXMDQMRXPT-UHFFFAOYSA-N
    • SMILES: FC1C(C#N)=CC=CC=1C1C=CC(=CC=1C(=O)O)F

Computed Properties

  • Exact Mass: 259.04448479Da
  • Monoisotopic Mass: 259.04448479Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 61.1Ų

2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB327339-5 g
2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, 95%; .
1261992-13-5 95%
5g
€1159.00 2023-04-26
abcr
AB327339-5g
2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid, 95%; .
1261992-13-5 95%
5g
€1159.00 2024-06-08

Additional information on 2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid

Comprehensive Overview of 2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid (CAS No. 1261992-13-5)

2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid (CAS No. 1261992-13-5) is a fluorinated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique fluorine and cyano functional groups, exhibits remarkable properties that make it valuable in various applications. Researchers and industry professionals frequently search for "2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid uses" or "CAS 1261992-13-5 synthesis," highlighting its growing relevance in modern chemistry.

The molecular structure of 2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid features a benzoic acid core substituted with fluorine atoms at strategic positions, enhancing its electronic and steric properties. The presence of the cyano group further contributes to its reactivity, making it a versatile intermediate in organic synthesis. This compound is often explored in the context of "fluorinated pharmaceutical intermediates" or "high-value chemical building blocks," reflecting its importance in drug discovery and material science.

One of the key applications of 2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid is in the development of novel therapeutic agents. Its fluorinated aromatic system is particularly attractive for designing molecules with improved metabolic stability and bioavailability. Searches like "fluorinated compounds in drug design" or "benzoic acid derivatives in medicine" underscore the compound's potential in addressing challenges such as drug resistance and targeted delivery.

In addition to pharmaceuticals, 2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid finds utility in agrochemical formulations. The fluorine atoms in its structure can enhance the bioactivity of pesticides and herbicides, aligning with the increasing demand for "eco-friendly agrochemicals" and "sustainable crop protection." This compound's role in developing next-generation agrochemicals is a hot topic among researchers and industry stakeholders.

The synthesis of 2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid typically involves multi-step organic reactions, including fluorination and cyanation processes. Queries such as "how to synthesize fluorinated benzoic acids" or "CAS 1261992-13-5 preparation" are common among chemists seeking efficient and scalable methods. Recent advancements in catalytic fluorination have further streamlined its production, making it more accessible for industrial applications.

From a market perspective, the demand for 2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid is expected to rise, driven by its expanding applications in life sciences and specialty chemicals. Trends like "fluorine in modern chemistry" and "high-performance chemical intermediates" highlight the compound's commercial potential. Manufacturers and suppliers are increasingly focusing on optimizing its synthesis to meet the needs of diverse industries.

In conclusion, 2-(3-Cyano-2-fluorophenyl)-5-fluorobenzoic acid (CAS No. 1261992-13-5) is a multifaceted compound with significant implications in pharmaceuticals, agrochemicals, and beyond. Its unique structural features and broad applicability make it a subject of ongoing research and innovation. Whether you're exploring "fluorinated aromatic compounds" or "specialty chemical intermediates," this compound represents a compelling area of study with promising future prospects.

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